1-Bromo-3-(4-methoxybutyl)benzene
Cat. No. B8290945
M. Wt: 243.14 g/mol
InChI Key: NJGNSYLUXVJULC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][c:4]([CH2:8][CH2:9][CH2:10][CH2:11][O:12][CH3:13])[cH:5][cH:6][cH:7]1.[CH2:14]([Li:15])[CH2:16][CH2:17][CH3:18].[CH2:25]1[O:26][CH2:27][CH2:28][CH2:29]1.[ClH:24].[O:19]=[CH:20][N:21]([CH3:22])[CH3:23]>>[c:2]1([CH:20]=[O:19])[cH:3][c:4]([CH2:8][CH2:9][CH2:10][CH2:11][O:12][CH3:13])[cH:5][cH:6][cH:7]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COCCCCc1cccc(Br)c1
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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[Li]CCCC
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
C1CCOC1
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
|
Cl
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
CN(C)C=O
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
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COCCCCc1cccc(C=O)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
